Cas no 338416-72-1 (1-Methyl-2-3-(trifluoromethyl)phenoxy-1H-indole-3-carbaldehyde)

• Product Name: 1-Methyl-2-3-(trifluoromethyl)phenoxy-1H-indole-3-carbaldehyde
• CAS No: 338416-72-1
• MF: C₁₇H₁₂F₃NO₂
• MW: 319.277894973755
• MDL: MFCD01315829
• CID: 3061103
• PubChem ID: 2783023
• Update Time: 2025-11-02

1-Methyl-2-3-(trifluoromethyl)phenoxy-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-2-(3-(trifluoromethyl)phenoxy)-1H-indole-3-carbaldehyde
• MFCD01315829
• AKOS005070148
• 3N-336S
• 1-Methyl-2-[3-(trifluoromethyl)phenoxy]-1H-indole-3-carbaldehyde
• 338416-72-1
• 1-Methyl-2-[3-(trifluoromethyl)phenoxy]-1H-indole-3-carboxaldehyde
• 1-methyl-2-[3-(trifluoromethyl)phenoxy]indole-3-carbaldehyde
• CS-0363867
• 1-Methyl-2-3-(trifluoromethyl)phenoxy-1H-indole-3-carbaldehyde

• MDL： MFCD01315829
• Inchi： 1S/C17H12F3NO2/c1-21-15-8-3-2-7-13(15)14(10-22)16(21)23-12-6-4-5-11(9-12)17(18,19)20/h2-10H,1H3
• InChI Key： FZLAHHBDMCATQU-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)OC1=C(C=O)C2C=CC=CC=2N1C)(F)F

Computed Properties

• Exact Mass: 319.08201311Da
• Monoisotopic Mass: 319.08201311Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 31.2Ų

Experimental Properties

• Melting Point: 151-153°C

1-Methyl-2-3-(trifluoromethyl)phenoxy-1H-indole-3-carbaldehyde Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-Methyl-2-3-(trifluoromethyl)phenoxy-1H-indole-3-carbaldehyde

Comprehensive Overview of 1-Methyl-2-3-(trifluoromethyl)phenoxy-1H-indole-3-carbaldehyde (CAS No. 338416-72-1)

1-Methyl-2-3-(trifluoromethyl)phenoxy-1H-indole-3-carbaldehyde (CAS No. 338416-72-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the indole family, a class of heterocyclic structures known for their diverse biological activities. The presence of a trifluoromethyl group and a carbaldehyde moiety enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for novel small-molecule therapeutics targeting complex diseases.

In recent years, the compound has been explored for its role in modulating enzyme inhibition and receptor binding, which are critical in the development of treatments for neurological disorders and metabolic diseases. The trifluoromethyl group, in particular, is a hotspot in medicinal chemistry due to its ability to improve metabolic stability and bioavailability. This aligns with current trends in precision medicine, where researchers seek compounds with optimized pharmacokinetic profiles. Additionally, the indole scaffold is a common motif in FDA-approved drugs, further underscoring the relevance of this compound.

From a synthetic perspective, 1-Methyl-2-3-(trifluoromethyl)phenoxy-1H-indole-3-carbaldehyde offers versatility in organic synthesis. Its carbaldehyde functionality allows for further derivatization through condensation, reduction, or nucleophilic addition reactions. This makes it a promising building block for constructing more complex molecules, such as heterocyclic compounds or fluorescent probes. The compound’s stability under various reaction conditions also makes it suitable for high-throughput screening in drug discovery pipelines.

Environmental and sustainability considerations are increasingly shaping chemical research, and this compound is no exception. The incorporation of a trifluoromethyl group aligns with the growing interest in green chemistry approaches, as fluorine-containing compounds often exhibit enhanced efficacy at lower doses. This reduces waste and energy consumption in manufacturing processes. Furthermore, the compound’s potential applications in agrochemicals highlight its role in developing next-generation crop protection agents, which are essential for addressing global food security challenges.

In the context of AI-driven drug discovery, 1-Methyl-2-3-(trifluoromethyl)phenoxy-1H-indole-3-carbaldehyde has been flagged as a candidate for virtual screening and molecular docking studies. Computational tools can predict its interactions with biological targets, accelerating the identification of lead compounds. This is particularly relevant given the rising popularity of machine learning in chemistry, where researchers leverage algorithms to optimize molecular designs. The compound’s unique structure also makes it a subject of interest in cheminformatics databases, which are vital for collaborative research efforts.

Quality control and analytical characterization are critical for ensuring the reproducibility of research involving this compound. Techniques such as NMR spectroscopy, HPLC, and mass spectrometry are commonly employed to verify its purity and structural integrity. As regulatory standards for pharmaceutical intermediates become more stringent, robust analytical methods are essential for compliance. This underscores the importance of sourcing high-quality 1-Methyl-2-3-(trifluoromethyl)phenoxy-1H-indole-3-carbaldehyde from reputable suppliers.

Looking ahead, the compound’s potential extends beyond traditional applications. For instance, its photophysical properties could be harnessed in materials science for developing organic electronics or sensors. The integration of indole-based molecules in functional materials is an emerging field, driven by the need for sustainable alternatives to conventional technologies. This interdisciplinary approach highlights the compound’s versatility and its relevance to cutting-edge scientific advancements.

In summary, 1-Methyl-2-3-(trifluoromethyl)phenoxy-1H-indole-3-carbaldehyde (CAS No. 338416-72-1) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features, combined with the growing emphasis on sustainable chemistry and AI-driven research, position it as a valuable asset in modern scientific endeavors. As interest in small-molecule drug discovery and green synthesis continues to rise, this compound is poised to play a pivotal role in shaping future innovations.